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Compound of Interest

(4,5-Dimethylthiazol-2-
YL)methanol

cat. No.: B1321762

Compound Name:

An In-depth Technical Guide on (4,5-
Dimethylthiazol-2-YL)methanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide serves to provide comprehensive information on the chemical compound
(4,5-Dimethylthiazol-2-YL)methanol. The document will cover its fundamental chemical
properties, including its CAS number and molecular weight. It is intended for an audience of
researchers, scientists, and professionals in the field of drug development who require
accurate and detailed information for their work.

Chemical Identification and Properties

(4,5-Dimethylthiazol-2-YL)methanol is a substituted thiazole derivative. The thiazole ring is a
five-membered heterocyclic compound containing both sulfur and nitrogen atoms. The
presence of two methyl groups and a methanol group at specific positions on this ring defines
its unique chemical structure and properties.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1321762?utm_src=pdf-interest
https://www.benchchem.com/product/b1321762?utm_src=pdf-body
https://www.benchchem.com/product/b1321762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A clear and concise summary of the key quantitative data for (4,5-Dimethylthiazol-2-
YL)methanol is presented in the table below. This allows for easy reference and comparison.

Property Value Source
CAS Number 99839-16-4 [1]
Molecular Weight 143.21 g/mol [1]

Technical Information and Experimental Data

Despite extensive searches for in-depth technical information, detailed experimental protocols,
and established signaling pathways specifically involving (4,5-Dimethylthiazol-2-
YL)methanol, publicly available data is scarce. The scientific literature and chemical
databases predominantly feature information on a similarly named but structurally distinct
compound, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), which is widely
used in cell viability assays.

Due to this lack of specific information for (4,5-Dimethylthiazol-2-YL)methanol, this guide
cannot provide detailed experimental methodologies or diagrams of signaling pathways at this
time. Researchers interested in the potential applications or biological activity of this compound
would need to undertake foundational research to establish these parameters.

Potential Areas of Research and Development

Given the structural motifs present in (4,5-Dimethylthiazol-2-YL)methanol, particularly the
thiazole ring which is a known pharmacophore, this compound could be a starting point for
various research and development activities. Potential areas of investigation could include:

o Medicinal Chemistry: Synthesis of derivatives to explore structure-activity relationships
(SAR) for various biological targets.

e Screening Assays: Inclusion in high-throughput screening campaigns to identify potential
biological activities.

o Material Science: Investigation of its properties as a building block for novel materials.
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Logical Relationship Diagram

While specific experimental workflows or signaling pathways for (4,5-Dimethylthiazol-2-
YL)methanol are not available, a logical diagram illustrating a general workflow for the initial
investigation of a novel chemical compound is provided below.
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General workflow for novel compound investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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